Cas no 51986-54-0 (Phosphine oxide, (2-methoxyphenyl)diphenyl-)

• Product Name: Phosphine oxide, (2-methoxyphenyl)diphenyl-
• CAS No: 51986-54-0
• MF: C₁₉H₁₇O₂P
• MW: 308.310846090317
• CID: 360928
• PubChem ID: 2828394
• Update Time: 2025-04-19

Phosphine oxide, (2-methoxyphenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2-methoxyphenyl)diphenyl-
• 1-diphenylphosphoryl-2-methoxybenzene
• CHEMBL1567278
• DTXSID90385196
• AKOS003664426
• J-500838
• phosphorane, (2-methoxyphenyl)diphenyl-, oxide
• (2-methoxyphenyl)(diphenyl)phosphine oxide
• SMSF0003443
• CB15629
• SMR000495808
• (2-methoxyphenyl)diphenylphosphineoxide
• 51986-54-0
• CBMicro_012410
• (2-Methoxy-phenyl)diphenyl-phosphine oxide
• (2-methoxyphenyl)(diphenyl)phosphane oxide
• BIM-0012256.P001
• HMS2829J08
• MLS001008559
• (2-methoxyphenyl)diphenylphosphine oxide
• o-diphenylphosphinylanisole
• SCHEMBL14259711

• Inchi： 1S/C19H17O2P/c1-21-18-14-8-9-15-19(18)22(20,16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15H,1H3
• InChI Key： JXRWPAKVXWPGCD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 308.09671
• Monoisotopic Mass: 308.09661678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.33460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives